Cas no 2490398-50-8 (Methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride)

• Product Name: Methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride
• CAS No: 2490398-50-8
• MF: C₁₀H₁₂ClF₂NO₂
• MW: 251.65758895874
• MDL: MFCD32852876
• CID: 5670184
• PubChem ID: 154868590
• Update Time: 2025-06-09

Methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-amino-1,1-difluoroethyl)-, methyl ester, hydrochloride (1:1)
• Methyl 4-(2-amino-1,1-difluoroethyl)benzoate;hydrochloride
• methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride
• EN300-27145220
• Z4632757084
• 2490398-50-8
• Methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride

• MDL： MFCD32852876
• Inchi： 1S/C10H11F2NO2.ClH/c1-15-9(14)7-2-4-8(5-3-7)10(11,12)6-13;/h2-5H,6,13H2,1H3;1H
• InChI Key： AKRKBJWGBGULMS-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)(C1C=CC(C(=O)OC)=CC=1)F

Computed Properties

• Exact Mass: 251.0524626g/mol
• Monoisotopic Mass: 251.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride

Methyl 4-(2-amino-1,1-difluoroethyl)benzoate Hydrochloride: An Overview of Its Properties and Applications

Methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride (CAS No. 2490398-50-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, characterized by the presence of a methyl ester group, a difluoromethylated amino substituent, and a hydrochloride salt. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride involves several steps, including the preparation of the difluoromethylated amino intermediate and its subsequent coupling with benzoic acid to form the ester. The final step involves the formation of the hydrochloride salt to enhance its solubility and stability. This synthetic route has been optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical development.

One of the key areas of interest for methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride is its potential as a therapeutic agent. Recent studies have explored its biological activities, particularly its ability to modulate specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are implicated in various disease pathways, including cancer and inflammatory disorders. The difluoromethylated amino group plays a crucial role in enhancing the compound's binding affinity and selectivity for these targets.

In addition to its enzymatic modulation properties, methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and other inflammatory diseases.

The pharmacokinetic properties of methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride have also been extensively studied. Its high solubility in aqueous media and good oral bioavailability make it suitable for oral administration. Furthermore, the compound exhibits favorable metabolic stability and low toxicity, which are essential characteristics for a drug candidate. These properties have been validated through in vitro and in vivo experiments, providing strong evidence for its safety and efficacy.

Clinical trials are currently underway to evaluate the therapeutic potential of methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigations to assess its efficacy in larger patient populations.

Beyond its therapeutic applications, methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride has also found use in other areas of research. For example, it serves as a valuable tool compound in biochemical assays to study enzyme kinetics and receptor-ligand interactions. Its well-defined structure and known biological activities make it an ideal candidate for such studies.

In conclusion, methyl 4-(2-amino-1,1-difluoroethyl)benzoate hydrochloride (CAS No. 2490398-50-8) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and refine our understanding of this compound's properties and mechanisms of action.